Cas no 102996-32-7 (5-Chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile)
102996-32-7 structure
Product Name:5-Chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile
CAS No:102996-32-7
MF:C10H5Cl2N3
MW:238.072799444199
CID:94841
PubChem ID:13537971
Update Time:2025-04-18
5-Chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile
- 5-chloro-1-(4-chlorophenyl)pyrazole-4-carbonitrile
- A1835
- 102996-32-7
- DTXSID80543223
- AKOS015899734
- SCHEMBL10852776
- FT-0711509
- DB-058901
-
- Inchi: 1S/C10H5Cl2N3/c11-8-1-3-9(4-2-8)15-10(12)7(5-13)6-14-15/h1-4,6H
- InChI Key: QLPSTWYHZMFJOJ-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C=NN1C1C=CC(=CC=1)Cl
Computed Properties
- Exact Mass: 236.98625
- Monoisotopic Mass: 236.9860526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Density: 1.42
- Boiling Point: 387.1 °C at 760 mmHg
- Flash Point: 187.9 °C
- PSA: 41.61
- LogP: 3.05078
5-Chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188493-1g |
5-chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
102996-32-7 | 95% | 1g |
$464 | 2021-08-05 | |
| Chemenu | CM188493-1g |
5-chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
102996-32-7 | 95% | 1g |
$436 | 2023-02-03 | |
| Alichem | A049003448-1g |
5-Chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
102996-32-7 | 95% | 1g |
$392.98 | 2023-09-04 | |
| Ambeed | A730365-1g |
5-Chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
102996-32-7 | 95+% | 1g |
$393.0 | 2024-04-26 |
5-Chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
102996-32-7 (5-Chloro-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile) Related Products
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- 62208-83-7(1H-Pyrazole-4-carbonitrile, 3-amino-5-chloro-1-phenyl-)
- 102996-26-9(1H-Pyrazole-4-carbonitrile,5-chloro-1-(2,4,6-trichlorophenyl)-)
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- 51626-33-6(5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile)
- 1269291-00-0(1-(2-Aminophenyl)-5-chloro-1H-pyrazole-4-carbonitrile)
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